Cas no 34235-16-0 (1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol
• CAS No: 34235-16-0
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 6780621
• Update Time: 2026-03-12

1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol

• Inchi： 1S/C15H24O/c1-14(2,3)12-9-7-11(8-10-12)13(16)15(4,5)6/h7-10,13,16H,1-6H3
• InChI Key： AMEVSSPKDLJRFA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(C)(C)C)=CC=1)(O)C(C)(C)C

Additional information on 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol

Professional Introduction to 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol (CAS No. 34235-16-0)

1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 34235-16-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains. The molecular structure of 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol consists of a phenyl ring substituted with a tert-butyl group at the fourth position, linked to a secondary alcohol functional group via an isobutyl chain. This configuration imparts distinct chemical properties that make it a valuable candidate for further exploration.

The tert-butyl group, a well-known sterically hindered alkyl moiety, plays a crucial role in modulating the reactivity and solubility of the compound. Its presence not only influences the electronic properties of the aromatic ring but also enhances the compound's stability under various conditions. This characteristic is particularly relevant in pharmaceutical applications, where stability and bioavailability are paramount considerations. The isobutyl chain further contributes to the compound's overall hydrophobicity, making it suitable for interactions with lipid-based environments.

In recent years, there has been growing interest in exploring the pharmacological potential of substituted phenyl compounds. The structural motif of 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol aligns well with this trend. Studies have begun to investigate its interactions with biological targets, particularly focusing on its potential as an intermediate in the synthesis of bioactive molecules. The compound's ability to act as a scaffold for drug development is underscored by its compatibility with various functionalization strategies, allowing for the creation of derivatives with tailored properties.

The secondary alcohol functionality in 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol offers additional versatility. Alcohols are known for their ability to participate in hydrogen bonding, both as donors and acceptors, which can be leveraged in designing molecules with specific binding affinities. This feature makes the compound a promising candidate for applications in drug design and material science. Furthermore, the secondary alcohol can be oxidized to an aldehyde or carboxylic acid, expanding its utility in synthetic chemistry.

The synthesis of 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the Friedel-Crafts alkylation of benzene derivatives followed by subsequent functional group transformations. These synthetic routes not only showcase the compound's accessibility but also demonstrate the robustness of current chemical techniques in constructing complex molecules.

In academic research, 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol has been utilized as a model compound to study reaction mechanisms and develop new catalytic systems. Its structural features provide a unique platform for investigating electronic effects and steric influences on chemical reactivity. Such studies contribute to the broader understanding of organic chemistry principles and can inspire advancements in synthetic strategies.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Preliminary studies suggest that derivatives of 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol may exhibit properties relevant to neurological disorders and anti-inflammatory treatments. While these findings are still in their early stages, they highlight the compound's promise as a lead structure for further medicinal chemistry investigations.

The environmental impact of chemical compounds is another critical consideration in their development and application. The biodegradability and toxicity profile of 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol are subjects of ongoing research. Efforts are being made to assess its environmental footprint and develop sustainable synthetic routes that minimize waste and hazardous byproducts. This aligns with global initiatives to promote green chemistry and sustainable industrial practices.

The commercial availability of 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol has been improving as demand grows within the scientific community. Reputable chemical suppliers now offer this compound under controlled conditions, ensuring researchers have access to high-purity samples for their experiments. This accessibility is crucial for advancing research and facilitating collaborations across different disciplines.

In conclusion, 1-(4-(tert-butyl)phenyl)-2,2-dimethylpropan-1-ol (CAS No. 34235-16-0) stands out as a versatile and promising compound with significant implications in organic chemistry and pharmaceutical research. Its unique structural features offer opportunities for innovation in drug design, material science, and environmental chemistry. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in scientific advancements.